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Compound of Interest

1-[(2,5-

Compound Name: Dimethylphenyl)sulfonyl]piperazin
e

CAS No.: 524711-33-9

Cat. No.: B1299650

Introduction

1-[(2,5-Dimethylphenyl)sulfonyl]piperazine is a substituted piperazine derivative. The
piperazine ring is a common scaffold in medicinal chemistry, and its derivatives are investigated
for a wide range of pharmacological activities.[1] The characterization of such compounds is a
critical step in drug discovery and development, ensuring identity, purity, and stability. This
application note provides a comprehensive guide to the analytical methods for the thorough
characterization of 1-[(2,5-Dimethylphenyl)sulfonyl]piperazine, intended for researchers,
scientists, and drug development professionals.

The methodologies detailed herein are designed to provide a multi-faceted analytical approach,
from chromatographic separation and quantification to definitive structural elucidation and
thermal stability assessment. Each protocol is presented with the underlying scientific rationale
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to empower the user to not only execute the method but also to understand and troubleshoot

the analytical process.

Physicochemical Properties (Predicted)

A preliminary understanding of the physicochemical properties of 1-[(2,5-

Dimethylphenyl)sulfonyl]piperazine is essential for method development. Based on its

structure, the following properties can be anticipated:

Property

Predicted
Value/Characteristic

Rationale

Derived from the chemical

Molecular Formula C12H18N202S
structure.
] Calculated from the molecular
Molecular Weight 254.35 g/mol
formula.
) ) ) Typical for many organic
Appearance White to off-white solid )
compounds of this nature.
Soluble in organic solvents The presence of the aromatic
N (e.g., Methanol, Acetonitrile, ring and sulfonyl group
Solubility ]
DMSO, Dichloromethane). suggests a degree of
Limited solubility in water. lipophilicity.
Expected to have UV The chromophore will allow for
UV Absorbance absorbance due to the detection by UV-Vis
substituted phenyl ring. spectrophotometry.
) ) Expected to be a solid with a Crystalline solids typically
Melting Point

defined melting point.

exhibit sharp melting points.[2]

Analytical Workflow for Comprehensive

Characterization

A logical and systematic workflow is crucial for the complete characterization of a novel

compound. The following diagram illustrates the proposed analytical strategy, ensuring that
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each step builds upon the last to create a complete analytical profile of 1-[(2,5-
Dimethylphenyl)sulfonyl]piperazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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